4-(4-bromophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(4-bromophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20BrN3OS/c1-11-5-4-6-16(12(11)2)23-19(25)17-13(3)22-20(26)24-18(17)14-7-9-15(21)10-8-14/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key: CBNKFNINLVHGIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(NC(=S)NC2C3=CC=C(C=C3)Br)C)C
• Molecular Formula: C20H20BrN3OS
• Molecular Weight: 430.4 g/mol

Description

4-(4-bromophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20BrN3OS and its molecular weight is 430.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• The compound is synthesized using sodium hydrogen sulfate as a catalyst in a three-component reaction involving N-aryl-3-oxobutanamides, aromatic aldehyde, and N-methylthiourea (N-phenylthiourea) in ethanol. This method is highlighted for its use of non-toxic, inexpensive catalysts and yields products in moderate to high yields (Gein, Zamaraeva, & Dmitriev, 2018).

Molecular Structure and Conformational Analysis

• X-ray crystal structure analysis and density functional theory (DFT) calculations have been used to characterize the molecular structure of similar 1,2,3,4-tetrahydropyrimidine derivatives. These studies reveal conformational features like a quasi-boat shape of the heterocyclic ring and the formation of both R- and S- enantiomers (Memarian et al., 2013).

Antimicrobial Applications

• Some 1,2,3,4-tetrahydropyrimidine-2-thione derivatives, closely related to the compound , have shown significant inhibition on bacterial and fungal growth, highlighting their potential as antimicrobial agents (Akbari et al., 2008).

Potential Biological Activities

• The synthesis of related 1,2,3,4-tetrahydropyrimidine-2-thiones and their derivatives is studied for potential biological applications, such as antimicrobial activities. These compounds are characterized by various spectroscopic methods and tested for biological activity (Fadda, Bondock, Khalil, & Tawfik, 2013).

Antihypertensive and Anti-Ulcer Activities

• Derivatives of 1,2,3,4-tetrahydropyrimidine have been synthesized and tested for antihypertensive and anti-ulcer activities. These studies offer insights into the potential therapeutic applications of these compounds (Rana, Kaur, & Kumar, 2004); (Rana, Kaur, Chaudhary, Kumar, & Goyal, 2011).

Anti-Breast Cancer Activity

• Some pyrimidine derivatives, including those similar to the compound , have been screened against a human tumor breast cancer cell line, showing significant activity, which could be indicative of their potential in cancer treatment (Ghorab, El-Gazzar, & Alsaid, 2014).